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Compound of Interest

Compound Name:
N,N-bis (2-hydroxyethyl)

tridecylamine

CAS No.: 68155-05-5

Cat. No.: B1266714

Get Quote

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and applications of N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic

surfactant of significant interest to researchers, scientists, and professionals in drug

development and chemical manufacturing.

Molecular Structure and Identification
N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a long C13 alkyl chain

(tridecyl group) and two hydroxyethyl groups attached to the nitrogen atom. This amphiphilic

structure, combining a hydrophobic alkyl tail and hydrophilic di-hydroxyethyl headgroup, is the

basis for its surface-active properties.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2,2'-(tridecylazanediyl)bis(ethan-1-ol)

Common Name N,N-bis(2-hydroxyethyl) tridecylamine

Synonyms 2-[2-hydroxyethyl(tridecyl)amino]ethanol[1][2][3]

CAS Numbers 68155-05-5[4][5][6], 18312-57-7[2]

Molecular Formula C17H37NO2[2][4]

Molecular Weight 287.48 g/mol [2]

SMILES CCCCCCCCCCCCCN(CCO)CCO[2]

InChI Key PGNNMVAZUOZRSM-UHFFFAOYSA-N[2]

Physicochemical Properties
The physical and chemical characteristics of N,N-bis(2-hydroxyethyl) tridecylamine are

summarized below. It is typically a white to off-white, low-melting solid or a colorless to pale

yellow viscous liquid.[4] Its solubility is limited in polar solvents like methanol and non-polar

solvents like chloroform.[4]

Table 2: Physicochemical Data

Property Value Source

Appearance

White to off-white low-melting

solid or colorless to pale yellow

viscous liquid

[4]

Melting Point 94-96 °C [7]

Boiling Point (Predicted) 415.1 ± 20.0 °C [1]

Density (Predicted) 0.923 ± 0.06 g/cm³ [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[4]
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Synthesis
A definitive, detailed experimental protocol for the synthesis of N,N-bis(2-hydroxyethyl)

tridecylamine is not readily available in peer-reviewed literature. However, the most plausible

and industrially relevant method is the ethoxylation of tridecylamine. This process involves the

reaction of tridecylamine with two equivalents of ethylene oxide.

Proposed Experimental Protocol: Ethoxylation of
Tridecylamine
This protocol is based on the general principles of amine ethoxylation.

Materials:

Tridecylamine

Ethylene oxide

Potassium hydroxide (catalyst)

Nitrogen gas (for inert atmosphere)

Standard glass reactor with stirring, heating, and gas inlet/outlet capabilities

Procedure:

The reactor is charged with tridecylamine.

The system is purged with nitrogen to establish an inert atmosphere.

A catalytic amount of potassium hydroxide is added.

The mixture is heated to the reaction temperature, typically in the range of 100-130 °C for

the initial addition of ethylene oxide.[8]

Ethylene oxide is slowly introduced into the reactor below the liquid surface. The reaction is

highly exothermic and requires careful temperature control.
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The reaction is monitored by measuring the uptake of ethylene oxide.

Once the desired molar equivalent of ethylene oxide has been added, the reaction mixture is

typically held at the reaction temperature for a period to ensure complete reaction.

The catalyst is then neutralized, and the product can be purified if necessary, for example, by

vacuum distillation to remove any unreacted starting materials or by-products.

Synthesis Workflow: Ethoxylation of Tridecylamine
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Caption: A workflow diagram illustrating the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine

via the ethoxylation of tridecylamine.

Applications
The primary applications of N,N-bis(2-hydroxyethyl) tridecylamine stem from its properties as a

non-ionic surfactant. It is utilized in various industrial formulations as an emulsifier, thickener,

and stabilizer.[4]
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Caption: Logical relationship of applications based on the surfactant properties of N,N-bis(2-

hydroxyethyl) tridecylamine.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific data in the public domain regarding the detailed biological

activity or involvement of N,N-bis(2-hydroxyethyl) tridecylamine in specific cellular signaling

pathways. Research on the biological effects of tertiary amines is broad, but compound-specific

information for this molecule is not available. Therefore, a signaling pathway diagram cannot be

provided at this time.

Safety Information
N,N-bis(2-hydroxyethyl) tridecylamine is reported to cause skin and eye irritation.[4] Standard

laboratory safety precautions, including the use of personal protective equipment such as

gloves and safety glasses, should be employed when handling this compound.

Conclusion
N,N-bis(2-hydroxyethyl) tridecylamine is a versatile non-ionic surfactant with established

applications in various industrial formulations. While its fundamental physicochemical

properties are documented, there is a need for more comprehensive, experimentally verified

data. Furthermore, its biological activity profile remains largely unexplored, presenting potential

opportunities for future research, particularly in the context of its surface-active properties and

potential interactions with biological membranes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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